Cas no 51531-67-0 ([1,1'-Biphenyl]-3-ol, benzoate)
51531-67-0 structure
Product Name:[1,1'-Biphenyl]-3-ol, benzoate
CAS No:51531-67-0
MF:C19H16O3
MW:292.328545570374
CID:362063
PubChem ID:71366107
Update Time:2025-04-19
[1,1'-Biphenyl]-3-ol, benzoate Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-ol, benzoate
- benzoic acid,3-phenylphenol
- benzoic acid;3-phenylphenol
- DTXSID50789479
- Benzoic acid--[1,1'-biphenyl]-3-ol (1/1)
- 51531-67-0
-
- Inchi: 1S/C12H10O.C7H6O2/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10;8-7(9)6-4-2-1-3-5-6/h1-9,13H;1-5H,(H,8,9)
- InChI Key: ZLDSPZXWAMFBRW-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(=C1)C1C=CC=CC=1.OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 292.10998
- Monoisotopic Mass: 292.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
[1,1'-Biphenyl]-3-ol, benzoate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
51531-67-0 ([1,1'-Biphenyl]-3-ol, benzoate) Related Products
- 121629-21-8(4'-Hydroxy-[1,1'-biphenyl]-3-carboxylic acid)
- 618-83-7(5-Hydroxyisophthalic acid)
- 585-81-9(3-Hydroxy-5-methylbenzoic acid)
- 35489-88-4(5-Hydroxy-3-phenylbenzoic Acid)
- 58574-03-1(4-(4-Hydroxyphenyl)benzoic acid)
- 99-06-9(3-Hydroxybenzoic acid)
- 220950-35-6(3'-Hydroxy-biphenyl-4-carboxylic Acid)
- 171047-01-1(3'-Hydroxy-biphenyl-3-carboxylic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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